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Compound of Interest

Compound Name: DJ-V-159

Cat. No.: B1496262 Get Quote

Executive Summary
This document outlines the preliminary toxicity profile of DJ-V-159, a G protein-coupled

receptor family C group 6 member A (GPRC6A) agonist.[1] Information publicly available,

primarily from safety data sheets and supplier information, provides a high-level overview of

potential hazards. This guide summarizes the existing data, presents it in a structured format,

and utilizes illustrative diagrams to represent standard toxicological assessment workflows and

hypothetical signaling pathways, as detailed experimental toxicity studies are not publicly

available.
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Parameter Details

Chemical Name
N¹,N³-Bis(4-cyano-3-

(trifluoromethyl)phenyl)isophthalamide

Synonyms DJ-V-159

CAS Number 2253744-53-3

Molecular Formula C₂₄H₁₂F₆N₄O₂

Molecular Weight 502.37 g/mol

Description A white to beige powder.

Solubility Soluble in DMSO.

Purity ≥98% (HPLC)

Storage Store at -20°C as a powder or -80°C in solvent.

Hazard Identification and Classification
Based on available safety data, DJ-V-159 is classified with the following hazards.

Hazard Classification Code Description

Acute Oral Toxicity Category 4, H302 Harmful if swallowed.

Acute Aquatic Toxicity Category 1, H400 Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1, H410
Very toxic to aquatic life with

long lasting effects.

Precautionary Statements: Standard laboratory precautions are advised, including washing

skin thoroughly after handling, avoiding release to the environment, and seeking medical

advice if swallowed.
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DJ-V-159 is an agonist for GPRC6A, a receptor involved in energy metabolism. Its mechanism

of action involves the activation of ERK and the stimulation of cAMP production in cells

expressing GPRC6A. In preclinical models, it has been shown to stimulate insulin secretion

from mouse β-cells and consequently lower serum glucose levels in wild-type mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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